Cas no 926198-58-5 (N-(3-Fluorophenylmethyl)tert-butylamine)

• Product Name: N-(3-Fluorophenylmethyl)tert-butylamine
• CAS No: 926198-58-5
• Molecular Formula: C₁₁H₁₆NF
• Molecular Weight: 181.24984
• CID: 858984
• PubChem ID: 16772163

N-(3-Fluorophenylmethyl)tert-butylamine Properties

Names and Identifiers

• N-(3-Fluorophenylmethyl)tert-butylamine
• N-[(3-fluorophenyl)methyl]-2-methylpropan-2-amine
• MFCD09044475
• N-tert-Butyl-3-fluorobenzylamine
• AKOS000128754
• DTXSID10588208
• n-(3-fluorobenzyl)-2-methylpropan-2-amine
• tert-butyl[(3-fluorophenyl)methyl]amine
• 926198-58-5
• SCHEMBL10294063
• N-(tert-butyl)-N-(3-fluorobenzyl)amine
• EN300-40214
• C78591
• Z239630042
• AB01007689-01

• MDL： MFCD09044475
• InChIKey： XCGBDYPASWCFLR-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16FN/c1-11(2,3)13-8-9-5-4-6-10(12)7-9/h4-7,13H,8H2,1-3H3
• SMILES： CC(C)(C)NCC1=CC(=CC=C1)F

Computed Properties

• Exact Mass: 181.126677677g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.126677677g/mol
• Heavy Atom Count: 13
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 220.2±15.0 °C at 760 mmHg
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Flash Point: 87.0±20.4 °C
• Density: 1.0±0.1 g/cm3